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Compound of Interest

Compound Name: AdipoRon hydrochloride

Cat. No.: B560312

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of AdipoRon hydrochloride, a potent
and selective agonist of the adiponectin receptors AdipoR1 and AdipoR2. Adherence to these
procedures is critical for personnel safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling and
disposal. Key guantitative data for AdipoRon hydrochloride are summarized below.

Property Value

Molecular Weight 464.98 g/mol

Formula C27H2s8N203 - HCI

Purity =98%

Solubility (DMSO) Soluble to 100 mM
Solubility (Ethanol) Soluble to 10 mM

Solubility (Water) Slightly soluble (1 mg/ml)[1]
Storage Temperature -20°C[1]
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Hazard Identification and Classification

AdipoRon hydrochloride is classified as an environmentally hazardous substance. It is crucial
to handle this compound with care to avoid release into the environment.

UN Number: 3077 Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.
(AdipoRon) Hazard Class: 9 (Miscellaneous dangerous substances and articles)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of AdipoRon
hydrochloride. This procedure is based on general guidelines for the disposal of solid,
environmentally hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear a standard laboratory coat, safety glasses with side shields, and nitrile gloves.
2. Waste Segregation and Collection:

e Solid Waste:

o Collect unadulterated AdipoRon hydrochloride powder and any lab materials (e.qg.,
weighing paper, contaminated pipette tips) in a dedicated, clearly labeled hazardous waste
container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o Label the container with "Hazardous Waste," the chemical name ("AdipoRon
hydrochloride"), and the appropriate hazard pictogram (environmentally hazardous).

¢ Liquid Waste (Solutions):

o Solutions of AdipoRon hydrochloride (e.g., in DMSO or ethanol) should be collected in a
separate, labeled hazardous liquid waste container.

o Do not mix with other incompatible waste streams.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The container should be stored in a secondary containment bin to prevent spills.
. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area away
from general laboratory traffic.

Ensure the storage area is compliant with institutional and local regulations for hazardous
waste storage.

. Waste Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup
schedule, arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

Provide the EHS office with a complete and accurate description of the waste, including the
chemical name and quantity.

. Decontamination of Glassware and Surfaces:

Thoroughly rinse any glassware that has come into contact with AdipoRon hydrochloride
with an appropriate solvent (e.g., ethanol or DMSO, depending on the initial solvent used),
collecting the rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Wipe down any contaminated surfaces with a suitable disinfectant and dispose of the
cleaning materials as solid hazardous waste.

Important Considerations:
e Do NOT dispose of AdipoRon hydrochloride down the drain or in the regular trash.[2]

e Do NOT incinerate the compound unless it is done through a licensed hazardous waste
disposal facility.
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e Always consult your institution's specific guidelines and local regulations for hazardous
waste disposal, as they may have additional requirements.

AdipoRon Signaling Pathway

AdipoRon hydrochloride exerts its biological effects by activating the adiponectin receptors
AdipoR1 and AdipoR2, which in turn modulates key signaling pathways involved in metabolism
and cellular energy homeostasis. The diagram below illustrates the primary signaling cascade
initiated by AdipoRon.

o ﬁ
Glucose Uptake

AdipoRon hydrochloride AdipoR1 / AdipoR2

Fatty Acid Oxidation

Click to download full resolution via product page

Caption: AdipoRon hydrochloride signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560312#adiporon-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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